Methysticin
Methysticin
Brand Name:
Vulcanchem
CAS No.:
20697-20-5
VCID:
VC0003821
InChI:
InChI=1S/C15H14O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h2-6,8,11H,7,9H2,1H3
SMILES:
COC1=CC(=O)OC(C1)C=CC2=CC3=C(C=C2)OCO3
Molecular Formula:
C15H14O5
Molecular Weight:
274.27 g/mol
Methysticin
CAS No.: 20697-20-5
VCID: VC0003821
Molecular Formula: C15H14O5
Molecular Weight: 274.27 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 20697-20-5 |
|---|---|
| Product Name | Methysticin |
| Molecular Formula | C15H14O5 |
| Molecular Weight | 274.27 g/mol |
| IUPAC Name | 2-[2-(1,3-benzodioxol-5-yl)ethenyl]-4-methoxy-2,3-dihydropyran-6-one |
| Standard InChI | InChI=1S/C15H14O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h2-6,8,11H,7,9H2,1H3 |
| Standard InChIKey | GTEXBOVBADJOQH-UHFFFAOYSA-N |
| SMILES | COC1=CC(=O)OC(C1)C=CC2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | COC1=CC(=O)OC(C1)C=CC2=CC3=C(C=C2)OCO3 |
| Synonyms | methysticin methysticin, ((E)-(+-))-isome |
| Reference | [1]. Li Y, et al. Methysticin and 7,8-dihydromethysticin are two major kavalactones in kava extract to induce CYP1A1. Toxicol Sci. 2011 Dec;124(2):388-99. |
| PubChem Compound | 229851 |
| Last Modified | Sep 13 2023 |
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